Cas no 1525715-29-0 (1-(2-fluorophenyl)-3,3-dimethylcyclopentan-1-ol)

• Product Name: 1-(2-fluorophenyl)-3,3-dimethylcyclopentan-1-ol
• CAS No: 1525715-29-0
• MF: C₁₃H₁₇FO
• MW: 208.271887540817
• MDL: MFCD23969323
• CID: 5209992
• PubChem ID: 80699581
• Update Time: 2025-07-17

1-(2-fluorophenyl)-3,3-dimethylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 1-(2-fluorophenyl)-3,3-dimethyl-
• 1-(2-fluorophenyl)-3,3-dimethylcyclopentan-1-ol

• MDL： MFCD23969323
• Inchi： 1S/C13H17FO/c1-12(2)7-8-13(15,9-12)10-5-3-4-6-11(10)14/h3-6,15H,7-9H2,1-2H3
• InChI Key： UVGKIMPMEGYJHS-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2F)(O)CCC(C)(C)C1

Additional information on 1-(2-fluorophenyl)-3,3-dimethylcyclopentan-1-ol

Comprehensive Overview of 1-(2-fluorophenyl)-3,3-dimethylcyclopentan-1-ol (CAS No. 1525715-29-0)

1-(2-fluorophenyl)-3,3-dimethylcyclopentan-1-ol (CAS No. 1525715-29-0) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The presence of a fluorophenyl group combined with a dimethylcyclopentanol backbone makes this compound a versatile intermediate in drug discovery and material science. Researchers are increasingly exploring its potential applications in central nervous system (CNS) therapeutics, given the role of fluorinated compounds in enhancing blood-brain barrier permeability.

In recent years, the demand for fluorinated building blocks like 1-(2-fluorophenyl)-3,3-dimethylcyclopentan-1-ol has surged, driven by their utility in designing next-generation pharmaceuticals. The compound’s lipophilic nature and steric hindrance from the dimethyl groups contribute to its stability, making it a preferred choice for medicinal chemistry applications. Notably, its CAS No. 1525715-29-0 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-value chemical synthesis.

One of the key trends in organic chemistry is the integration of AI-driven drug design and computational modeling to optimize fluorinated compounds. 1-(2-fluorophenyl)-3,3-dimethylcyclopentan-1-ol is no exception, with researchers leveraging machine learning algorithms to predict its reactivity and binding affinity. This aligns with the broader industry shift toward sustainable chemistry, where efficient synthesis routes for such compounds are prioritized to minimize environmental impact.

The compound’s structural motif also finds applications beyond pharmaceuticals, including agrochemicals and advanced materials. For instance, its fluorinated aromatic ring can enhance the durability of polymers, addressing the need for high-performance materials in electronics and coatings. This multifunctionality has led to a spike in searches for “fluorophenyl derivatives” and “cyclopentanol-based synthesis”, highlighting its cross-disciplinary appeal.

From a synthetic chemistry perspective, 1-(2-fluorophenyl)-3,3-dimethylcyclopentan-1-ol poses intriguing challenges due to the steric effects of its quaternary carbon center. Recent publications have explored catalytic asymmetric methods to access enantiopure forms, a topic of high interest in chiral drug development. These advancements are often discussed in forums focusing on green chemistry and atom economy, further elevating the compound’s profile.

In summary, 1-(2-fluorophenyl)-3,3-dimethylcyclopentan-1-ol (CAS No. 1525715-29-0) represents a compelling case study in modern chemical innovation. Its applications span drug discovery, material science, and catalysis, resonating with trends like AI-aided molecular design and sustainability. As research continues, this compound is poised to remain a focal point for scientists and industry professionals alike.